Cas no 2171629-17-5 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid
• CAS No: 2171629-17-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6394103
• PubChem ID: 165574417
• Update Time: 2025-07-02

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}benzoic acid
• EN300-1538556
• 2171629-17-5

• Inchi： 1S/C28H28N2O5/c1-2-8-25(26(31)29-16-18-9-7-10-19(15-18)27(32)33)30-28(34)35-17-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h3-7,9-15,24-25H,2,8,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HPDNRGUQJRULIL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CC=C(C(=O)O)C=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid (CAS No. 2171629-17-5)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid (CAS No. 2171629-17-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). The compound's benzoic acid moiety further enhances its applicability in bioconjugation and drug design, aligning with current trends in targeted drug delivery and personalized medicine.

The growing demand for Fmoc-protected amino acid derivatives like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid reflects advancements in proteomics and biopharmaceuticals. Researchers frequently search for "Fmoc peptide synthesis reagents" or "CAS 2171629-17-5 applications," highlighting its relevance in modern laboratories. This compound's stability and compatibility with automated synthesizers address key challenges in high-throughput screening (HTS) and combinatorial chemistry, topics frequently discussed in AI-driven drug discovery forums.

From a structural perspective, the pentanamidomethyl linker in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid offers flexibility for modular modifications, a feature highly sought after in antibody-drug conjugate (ADC) development. Its carboxylic acid functionality enables efficient coupling with amines or alcohols, supporting trends in green chemistry and atom-economical reactions. These attributes are often explored in SEO-optimized queries such as "Fmoc spacer arms for peptide design" or "benzoic acid derivatives in bioconjugation."

In analytical applications, CAS 2171629-17-5 demonstrates excellent HPLC and mass spectrometry compatibility, making it a preferred choice for quality control in peptide manufacturing. The compound's UV-active Fmoc group facilitates real-time monitoring during synthesis, a feature emphasized in recent publications on continuous flow chemistry. Such innovations resonate with industry searches like "how to optimize Fmoc deprotection" or "tools for peptide purity analysis."

Environmental and regulatory considerations further underscore the importance of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid. Unlike traditional reagents, it generates minimal hazardous byproducts during synthesis, aligning with global initiatives for sustainable chemical processes. This eco-friendly profile frequently appears in discussions about "green peptide synthesis" or "reducing waste in pharmaceutical production," key topics in academic and industrial research circles.

Future prospects for CAS 2171629-17-5 include potential applications in mRNA vaccine adjuvant systems and nanocarrier functionalization, areas gaining traction due to pandemic-related research investments. The compound's dual reactivity (amine and carboxyl groups) positions it as a versatile building block for next-generation biomaterials, answering frequent search queries like "multifunctional linkers for drug delivery systems."

In summary, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid represents a convergence of synthetic utility and innovative applications. Its role in advancing precision medicine and biocatalysis ensures continued relevance, while its technical specifications cater to evolving needs in both academic and industrial settings. As research trends shift toward complex therapeutic modalities, this compound's unique properties will likely inspire new methodologies in molecular engineering and beyond.